2-((2-(2,4-Dichlorophenyl)hydrazino)carbonyl)benzenecarboxylic acid

• IUPAC Name: 2-[(2,4-dichloroanilino)carbamoyl]benzoic acid
• InChI: InChI=1S/C14H10Cl2N2O3/c15-8-5-6-12(11(16)7-8)17-18-13(19)9-3-1-2-4-10(9)14(20)21/h1-7,17H,(H,18,19)(H,20,21)
• InChI Key: VJBDXJJENVZVMA-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C(=O)NNC2=C(C=C(C=C2)Cl)Cl)C(=O)O
• Molecular Formula: C14H10Cl2N2O3
• Molecular Weight: 325.1 g/mol
• CAS No.: 320421-97-4

Description

2-((2-(2,4-Dichlorophenyl)hydrazino)carbonyl)benzenecarboxylic acid is a useful research compound. Its molecular formula is C14H10Cl2N2O3 and its molecular weight is 325.15. The purity is usually 95%.
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Scientific Research Applications

Potential Applications in Environmental Science

Herbicide Degradation and Environmental Fate Compounds with dichlorophenyl groups, such as 2,4-Dichlorophenoxyacetic acid (2,4-D), are widely used in agriculture as herbicides. Studies on these compounds focus on their environmental fate, degradation pathways, and impact on non-target species. For example, research on 2,4-D has advanced rapidly, providing insights into its toxicity, mutagenicity, and resistance in non-target species, as well as its degradation in environmental settings (Zuanazzi, Ghisi, & Oliveira, 2020). This suggests potential research avenues for studying the environmental fate of similar compounds, including their breakdown products and impact on ecosystems.

Wastewater Treatment Compounds similar to 2-((2-(2,4-Dichlorophenyl)hydrazino)carbonyl)benzenecarboxylic acid could be relevant in the context of wastewater treatment, especially from pesticide production or agricultural runoff. Research has explored treatment options for reclaiming wastewater contaminated with various toxic pollutants, including dichlorophenol derivatives, highlighting the use of biological processes and activated carbon for removing such compounds (Goodwin et al., 2018). This indicates the importance of studying the treatability and removal efficiencies of complex organic pollutants in wastewater treatment systems.

Potential Applications in Medicinal Chemistry

Drug Development and Bioactive Molecules The presence of carboxylic acid and hydrazino groups in the molecule suggests potential applications in the synthesis of bioactive molecules or drug intermediates. Phosphorylacetohydrazides and derivatives of phosphorylated carboxylic acids, for example, have shown promise in psychopharmacology, demonstrating various properties such as tranquilizing, antidepressant, and antiepileptic effects (Semina et al., 2016). This indicates potential research areas in developing new therapeutic agents based on modifying the core structure of compounds like this compound.

Antioxidant Properties Compounds with phenolic and carboxylic functionalities have been studied for their antioxidant capacities, such as through ABTS/PP decolorization assays (Ilyasov et al., 2020). This suggests that derivatives of this compound could also be explored for their antioxidant potential, contributing to research in areas like aging, cancer, and neurodegenerative diseases.

Mechanism of Action

The mechanism of action for this compound is not specified in the search results. Its applications in drug development suggest it may interact with biological systems in a significant way.